Cas no 262293-82-3 (ETHYL 3,3-DIMETHOXYPROPANOATE)

ETHYL 3,3-DIMETHOXYPROPANOATE structure
ETHYL 3,3-DIMETHOXYPROPANOATE structure
Product Name:ETHYL 3,3-DIMETHOXYPROPANOATE
CAS No:262293-82-3
MF:C7H14O4
MW:162.183662891388
CID:1005546
PubChem ID:21800401
Update Time:2025-09-28

ETHYL 3,3-DIMETHOXYPROPANOATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 3,3-DIMETHOXYPROPANOATE
    • LogP
    • SCHEMBL1873215
    • 262293-82-3
    • EN300-132476
    • VHJGYBJBTJCULO-UHFFFAOYSA-N
    • DB-101067
    • ethyl 3,3-dimethoxypropionate
    • DTXSID90618234
    • Propanoic acid, 3,3-diMethoxy-, ethyl ester
    • Inchi: 1S/C7H14O4/c1-4-11-6(8)5-7(9-2)10-3/h7H,4-5H2,1-3H3
    • InChI Key: VHJGYBJBTJCULO-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(=O)OCC)OC

Computed Properties

  • Exact Mass: 162.08922
  • Monoisotopic Mass: 162.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

ETHYL 3,3-DIMETHOXYPROPANOATE Pricemore >>

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ETHYL 3,3-DIMETHOXYPROPANOATE Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  12 h, 60 °C
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 2

Reaction Conditions
1.1 Catalysts: Platinum dichloride ;  12 h, rt
Reference
Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters
Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 3

Reaction Conditions
1.1 Catalysts: Silver triflate ,  2249872-40-8 Solvents: Methanol ;  18.5 h, 40 °C
Reference
Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands
Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 4

Reaction Conditions
1.1 Catalysts: Silver triflate ,  2249872-40-8 Solvents: Methanol ;  1 h, 40 °C
Reference
Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands
Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

ETHYL 3,3-DIMETHOXYPROPANOATE Raw materials

ETHYL 3,3-DIMETHOXYPROPANOATE Preparation Products

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